Cas no 2163-00-0 (1,6-Dichlorohexane)

• Product Name: 1,6-Dichlorohexane
• CAS No: 2163-00-0
• MF: C₆H₁₂Cl₂
• MW: 155.065480232239
• MDL: MFCD00001020
• CID: 42551
• PubChem ID: 24894021
• Update Time: 2025-05-19

1,6-Dichlorohexane Chemical and Physical Properties

Names and Identifiers

• 1,6-Dichlorohexane
• 1,6-Dichlorohexane,(Hexamethylene dichloride)
• Hexamethylene dichloride
• DCH
• 1,6-Dichlorhexan
• 1,6-dichloro-hexan
• Hexane, 1,6-dichloro-
• HEXAMETHYLENE CHLORIDE
• 1,6-dichloro-n-hexane
• 1.6-dichlorohexane
• adipyl chloride
• adipyl dichloride
• Hexandiyldichlorid
• hexane,1,6-dichloro
• OVISMSJCKCDOPU-UHFFFAOYSA-N
• YK75382Q85
• 1,6-Dichlorohexane(hexamethylene dichloride)
• NSC60700
• Hexane,6-dichloro-
• 1,6-dichloro hexane
• hexane,1,6-dichloro-
• 1,6-bis(chloranyl)hexane
• DSSTox_CID_24409
• DSSTox_RID_80208
• DSSTox_GSID_44409
• KSC491M2B
• Jsp004394
• CHEMB
• EC 218-491-7
• NS00002934
• AS-14371
• CAS-2163-00-0
• Q161559
• NCGC00255999-01
• EN300-58846
• A815545
• 1,6-dichloro-hexane
• 1,6-Dichlorohexane, 98%
• D0372
• AKOS009156467
• InChI=1/C6H12Cl2/c7-5-3-1-2-4-6-8/h1-6H2
• OVISMSJCKCDOPU-UHFFFAOYSA-
• NSC 60700
• CS-W016259
• Tox21_302121
• NSC-60700
• AM84762
• 2163-00-0
• DTXCID7024409
• E76677
• SCHEMBL22252
• FT-0600492
• DTXSID9044409
• CHEMBL3183456
• UNII-YK75382Q85
• MFCD00001020
• J-014192
• EINECS 218-491-7
• Hexane, 1,6dichloro

• MDL： MFCD00001020
• Inchi： 1S/C6H12Cl2/c7-5-3-1-2-4-6-8/h1-6H2
• InChI Key： OVISMSJCKCDOPU-UHFFFAOYSA-N
• SMILES： ClCCCCCCCl
• BRN： 773673

Computed Properties

• Exact Mass: 154.03200
• Monoisotopic Mass: 154.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.068 g/mL at 25 °C(lit.)
• Melting Point: -13 ºC
• Boiling Point: 95°C/23mmHg(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.457(lit.)
• PH: 6-7 (H2O, 20℃)
• Solubility: 57mg/l
• Water Partition Coefficient: Slightly soluble
• PSA: 0.00000
• LogP: 3.02440
• Solubility: Insoluble in water, soluble in alcohol, ether and benzene

1,6-Dichlorohexane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：1
• Hazard Category Code： 36/37/38-52/53
• Safety Instruction： S26-S36-S61-S37/39
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：5.3-10.5%(V)
• Storage Condition：Store at room temperature
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36/37/38; R53
• Packing Group：III
• Hazard Level：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1,6-Dichlorohexane

1,6-Dichlorohexane (CAS No. 2163-00-0): An Overview of Its Properties, Applications, and Recent Research

1,6-Dichlorohexane (CAS No. 2163-00-0) is a chlorinated hydrocarbon with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its linear structure and the presence of two chlorine atoms at the 1^st and 6^th positions of the hexane chain. The unique properties of 1,6-Dichlorohexane make it a valuable intermediate in various synthetic processes and a subject of ongoing research.

The molecular formula of 1,6-Dichlorohexane is C₆H₁₂Cl₂, and its molecular weight is approximately 153.05 g/mol. The compound is a colorless liquid with a mild, chloroform-like odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The boiling point of 1,6-Dichlorohexane is around 147°C, and its melting point is -57°C.

1,6-Dichlorohexane is primarily used as an intermediate in the synthesis of various chemicals and pharmaceuticals. Its reactivity with nucleophiles makes it a useful starting material for the preparation of other chlorinated compounds and derivatives. For instance, it can be used to synthesize polyurethanes, which are widely used in coatings, adhesives, and foams. Additionally, 1,6-Dichlorohexane serves as a precursor in the production of certain pharmaceuticals and agrochemicals.

In recent years, there has been significant interest in the use of 1,6-Dichlorohexane for the development of new materials and technologies. One notable area of research involves the use of chlorinated hydrocarbons as precursors for the synthesis of functionalized polymers. These polymers have potential applications in areas such as drug delivery systems, tissue engineering, and environmental remediation.

A study published in the Journal of Polymer Science (2023) explored the use of 1,6-Dichlorohexane-derived polymers for controlled drug release. The researchers found that these polymers exhibited excellent biocompatibility and could be tailored to release drugs at specific rates by adjusting their molecular weight and composition. This research highlights the potential of 1,6-Dichlorohexane-based materials in advancing medical treatments.

Beyond its applications in polymer science, 1,6-Dichlorohexane has also been investigated for its role in catalytic processes. A recent study in Catalysis Today (2022) demonstrated that 1,6-Dichlorohexane-based catalysts could significantly enhance the efficiency of hydrogenation reactions. The researchers reported that these catalysts showed high selectivity and activity under mild conditions, making them promising candidates for industrial applications.

The environmental impact of chlorinated hydrocarbons has been a topic of concern due to their potential to persist in the environment and accumulate in living organisms. However, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing and using compounds like 1,6-Dichlorohexane. For example, a study published in Green Chemistry (2023) described a novel method for synthesizing 1,6-Dichlorohexane-derived materials using renewable feedstocks and environmentally friendly solvents. This approach not only reduces the environmental footprint but also enhances the economic viability of these materials.

In conclusion, 1,6-Dichlorohexane (CAS No. 2163-00-0) is a versatile compound with a wide range of applications in chemical synthesis, polymer science, catalysis, and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use in developing advanced materials and technologies. As the field progresses, it is essential to balance its benefits with environmental considerations to ensure sustainable development.